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Compound of Interest

Compound Name: SB 201076

Cat. No.: B1247066

Get Quote

Executive Summary & Mechanism of Action
SB 201076 is a potent, specific inhibitor of ATP Citrate Lyase (ACLY). Unlike general reagents,

this compound intervenes at a critical metabolic junction—the conversion of citrate to acetyl-

CoA—thereby halting de novo lipogenesis and cholesterol synthesis.[1]

Why This Matters for Safety: Because SB 201076 targets a fundamental metabolic enzyme

conserved across mammalian systems, it possesses inherent systemic biological activity. While

it is a valuable tool for studying metabolic dysregulation and cancer metabolism, it must be

treated as a High Potency Active Pharmaceutical Ingredient (HPAPI) surrogate in the research

setting. The primary risks are not just acute irritation, but potential metabolic disruption upon

systemic absorption.

Risk Assessment & Hazard Identification
Treat SB 201076 as a substance with Unknown/Variable Toxicity but high biological potency.
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Hazard Category Classification Context & Causality

Inhalation High Risk

As a dry powder, electrostatic

forces can aerosolize particles

during weighing. Inhalation

bypasses first-pass

metabolism, delivering the

inhibitor directly to the

systemic circulation.

Dermal Absorption Moderate to High

Small molecule inhibitors often

permeate skin, especially

when dissolved in organic

solvents like DMSO.

Target Organ Liver & Adipose
Primary accumulation occurs

in metabolically active tissues.

Physical State Solid / Powder
Likely hygroscopic; prone to

static charge buildup.

PPE Matrix: The "Double-Barrier" Standard
Do not rely on standard "lab coat and glasses." The following matrix is the minimum

requirement for handling SB 201076 in its solid (pure) form.
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Body Zone Standard PPE
Enhanced

Requirement for SB

201076

Scientific Rationale

Respiratory Surgical Mask

N95 (minimum) or

P100 Respirator;

Fume Hood

Mandatory

Surgical masks do not

filter fine particulate

matter (<0.3 microns).

A certified chemical

fume hood is the

primary engineering

control.

Hand Protection Latex Gloves

Double Nitrile Gloves

(Outer: 5 mil, Inner: 4

mil)

Latex is permeable to

many organic

solvents. Nitrile offers

superior resistance.

Double gloving allows

the outer layer to be

stripped immediately

upon contamination

without exposing skin.

Ocular Safety Glasses

Chemical Splash

Goggles or Face

Shield

Powder drift can

bypass the gaps in

standard safety

glasses.

Body Cotton Lab Coat

Tyvek® Lab Coat or

Disposable Sleeve

Covers

Cotton fibers trap

powders, creating a

secondary exposure

source later. Tyvek

sheds particles.

Operational Protocol: Weighing & Solubilization
The "Static Trap" Issue: SB 201076, like many carboxylic acid derivatives, can carry a static

charge. When the spatula approaches the weigh boat, the powder may "jump," causing

invisible contamination of the balance area.
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Step-by-Step Workflow
Engineering Control: All weighing MUST occur inside a certified chemical fume hood. Turn

off the hood's "high velocity" purge if applicable to prevent turbulence from blowing the

powder, but maintain standard face velocity.

Static Elimination: Use an ionizing bar or anti-static gun on the weigh boat and spatula

before dispensing.

Solvent Selection:

Primary Solvent: Dimethyl Sulfoxide (DMSO).

Solubility Note: SB 201076 is generally soluble in DMSO up to ~20-50 mg/mL.

Critical Warning: DMSO is a potent skin penetrant. If SB 201076 is dissolved in DMSO, it

will carry the inhibitor through your gloves and skin instantly. Never handle DMSO

solutions of this compound with a single layer of gloves.

Dissolution: Vortex in a sealed tube. Do not sonicate in an open vessel (aerosol risk).

Visualization: Safety & Experimental Workflow
The following diagram illustrates the hierarchy of controls and the decision logic for handling

SB 201076, ensuring containment from storage to disposal.
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Emergency Response Logic

1. Storage (-20°C)
Desiccated

2. Weighing (Solid)
Engineering Control: Fume Hood

PPE: N95 + Double Nitrile

Equilibrate to RT

3. Solubilization
Solvent: DMSO/Ethanol
Risk: Dermal Penetration

Anti-static protocols

4. Experimental Assay
(In Vitro / In Vivo)

Diluted Concentration

Dilute >1:1000

5. Waste Disposal
Stream: Hazardous Chemical

Incineration Required

Excess Stock

Quench & Segregate

Spill Event

Solid: Wet Wipe
(Do NOT Sweep)

Liquid: Absorbent Pads
(Treat as Toxic)

Click to download full resolution via product page

Caption: Operational workflow for SB 201076, emphasizing the transition from high-risk solid

handling to liquid containment and emergency spill logic.
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Emergency Response & Disposal
Accidental Exposure

Skin Contact (DMSO Solution): This is the highest risk scenario.

Remove contaminated gloves/clothing immediately.

Wash gently with soap and copious water for 15 minutes. Do not scrub (scrubbing abrades

skin, increasing absorption).

Notify the safety officer.

Eye Contact: Flush for 15 minutes using an eyewash station.

Waste Disposal
SB 201076 is a metabolic inhibitor. It cannot be disposed of down the drain.

Solid Waste: Collect in a dedicated "Hazardous Solid" container.

Liquid Waste: Collect in "Organic Solvent Waste" (if DMSO/Ethanol based). Label clearly:

"Contains SB 201076 - ATP Citrate Lyase Inhibitor."

Destruction: Incineration is the preferred method for final destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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